Cas no 108714-91-6 (2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid)

2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid structure
108714-91-6 structure
Product Name:2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid
CAS No:108714-91-6
MF:C15H15NO2
MW:241.285104036331
CID:217770
Update Time:2024-01-26

2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid
    • Benzeneacetic acid, α-amino-4-methyl-α-phenyl-
    • Inchi: 1S/C15H15NO2/c1-11-7-9-13(10-8-11)15(16,14(17)18)12-5-3-2-4-6-12/h2-10H,16H2,1H3,(H,17,18)
    • InChI Key: XBGFDGWLOAEVHN-UHFFFAOYSA-N
    • SMILES: C1(C(N)(C2=CC=CC=C2)C(O)=O)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.201
  • Boiling Point: 399.2°C at 760 mmHg
  • Flash Point: 195.3°C
  • Refractive Index: 1.61
  • PSA: 63.32
  • LogP: 2.98220
  • pka: 1.49±0.10(Predicted)
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